Cas no 2228995-44-4 (2-(2-azidoethyl)-3-bromo-4-methylthiophene)

• Product Name: 2-(2-azidoethyl)-3-bromo-4-methylthiophene
• CAS No: 2228995-44-4
• MF: C₇H₈BrN₃S
• MW: 246.12751865387
• CID: 6310444
• PubChem ID: 165972606
• Update Time: 2025-06-13

2-(2-azidoethyl)-3-bromo-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-3-bromo-4-methylthiophene
• EN300-1918016
• 2228995-44-4

• Inchi： 1S/C7H8BrN3S/c1-5-4-12-6(7(5)8)2-3-10-11-9/h4H,2-3H2,1H3
• InChI Key： GPVBMAOQWWXMDA-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 244.96223g/mol
• Monoisotopic Mass: 244.96223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.6Ų

Additional information on 2-(2-azidoethyl)-3-bromo-4-methylthiophene

Introduction to 2-(2-azidoethyl)-3-bromo-4-methylthiophene (CAS No. 2228995-44-4)

2-(2-azidoethyl)-3-bromo-4-methylthiophene, identified by the CAS number 2228995-44-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the thiophene family, which is renowned for its diverse pharmacological properties and structural versatility. The presence of both azido and bromo functional groups, along with a methyl substituent, makes this molecule a promising candidate for further chemical modifications and applications in drug discovery and synthesis.

The thiophene core is a heterocyclic aromatic compound that has been extensively studied due to its role in numerous biologically active molecules. Its unique electronic properties and ability to interact with biological targets make it an invaluable scaffold for medicinal chemists. In particular, the azidoethyl side chain introduces a reactive site that can be utilized for further functionalization, such as click chemistry reactions or cross-coupling processes. This reactivity allows for the creation of more complex derivatives with tailored properties.

The bromo substituent on the thiophene ring provides another avenue for chemical manipulation. Bromine is a halogen that can participate in various synthetic transformations, including Suzuki-Miyaura cross-coupling, which is widely used in the construction of biaryl compounds. These transformations are particularly useful in the synthesis of pharmaceuticals and agrochemicals. Additionally, the methyl group at the 4-position contributes to the overall steric and electronic environment of the molecule, influencing its reactivity and biological activity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-(2-azidoethyl)-3-bromo-4-methylthiophene. Techniques such as transition-metal-catalyzed reactions and flow chemistry have improved the yield and purity of this compound, making it more accessible for research purposes. These advancements have also facilitated the exploration of novel derivatives with enhanced pharmacological profiles.

In terms of biological activity, preliminary studies suggest that 2-(2-azidoethyl)-3-bromo-4-methylthiophene may exhibit properties relevant to various therapeutic areas. The azido group, for instance, can be used to introduce bioorthogonal functionalities, allowing for targeted drug delivery systems or probes for biochemical assays. The bromo moiety can be further modified to develop kinase inhibitors or other small-molecule drugs that interact with specific protein targets.

The combination of these functional groups makes 2-(2-azidoethyl)-3-bromo-4-methylthiophene a versatile intermediate for medicinal chemists. It can serve as a building block for more complex molecules, enabling the synthesis of novel compounds with potential therapeutic benefits. As research in this area continues to evolve, new applications and derivatives of this compound are likely to emerge, further expanding its utility in drug discovery and beyond.

From a materials science perspective, thiophene derivatives have been explored for their applications in organic electronics, including organic light-emitting diodes (OLEDs) and conductive polymers. The electronic properties of 2-(2-azidoethyl)-3-bromo-4-methylthiophene make it a candidate for such applications, particularly when incorporated into conjugated polymers or small-molecule emitters. The presence of electron-withdrawing groups like bromine can modulate the energy levels of the molecule, influencing its performance in electronic devices.

The synthesis and characterization of 2-(2-azidoethyl)-3-bromo-4-methylthiophene also contribute to our understanding of reaction mechanisms and synthetic strategies in organic chemistry. By studying how this compound behaves under different conditions, researchers can gain insights into more complex reaction pathways and develop improved methodologies for constructing related molecules.

In conclusion, 2-(2-azidoethyl)-3-bromo-4-methylthiophene (CAS No. 2228995-44-4) is a multifunctional compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers exploring new drug candidates and advanced materials. As synthetic techniques continue to advance, the applications of this compound are expected to grow, driving further innovation in these fields.